![molecular formula C15H22N2O3S B4416865 N-(4-ethylphenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide](/img/structure/B4416865.png)
N-(4-ethylphenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide
Overview
Description
N-(4-ethylphenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide, also known as EPM, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EPM is a piperidine derivative that has been synthesized through various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential future directions in research.
Mechanism of Action
The exact mechanism of action of N-(4-ethylphenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide is not fully understood, but studies have suggested that it may work by modulating various neurotransmitter systems in the brain, including acetylcholine and glutamate. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have suggested that this compound can improve cognitive function and memory in animal models of Alzheimer's disease and traumatic brain injury. Additionally, this compound has been shown to have analgesic and anti-inflammatory effects, which may make it a potential treatment option for neuropathic pain.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-ethylphenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide in lab experiments is that it has been extensively studied and has shown promising results in various scientific research fields. However, one limitation is that the exact mechanism of action is not fully understood, and more research is needed to fully elucidate its effects.
Future Directions
There are several potential future directions for research on N-(4-ethylphenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide. One area of interest is its potential use in treating neuropathic pain, as studies have shown promising results in animal models. Additionally, this compound may have potential applications in treating other neurological disorders, such as Parkinson's disease and multiple sclerosis. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of this compound.
Scientific Research Applications
N-(4-ethylphenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide has been shown to have potential therapeutic applications in various scientific research fields. Studies have suggested that this compound has neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury. Additionally, this compound has been investigated for its potential use in treating neuropathic pain and as an anti-inflammatory agent.
properties
IUPAC Name |
N-(4-ethylphenyl)-1-methylsulfonylpiperidine-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O3S/c1-3-12-6-8-14(9-7-12)16-15(18)13-5-4-10-17(11-13)21(2,19)20/h6-9,13H,3-5,10-11H2,1-2H3,(H,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYSSMUSUSFULPB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C2CCCN(C2)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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